Cas no 182249-78-1 (2-Butene-2,3-d<sub>2</sub> (9CI))

2-Butene-2,3-d<sub>2</sub> (9CI) structure
182249-78-1 structure
Product Name:2-Butene-2,3-d<sub>2</sub> (9CI)
CAS No:182249-78-1
MF:C4H8
MW:58.1186447143555
CID:137934
PubChem ID:131875249
Update Time:2025-04-19

2-Butene-2,3-d<sub>2</sub> (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butene-2,3-d<sub>2</sub> (9CI)
    • (E)-1-(thiophen-2-yl)but-2-en-1-one
    • 1-(thiophen-2-yl)but-2-en-1-one
    • 2,3-dideuterio-but-2-ene
    • 2-buten-1-(2-thienyl)-1-one
    • 2-Buten-2,3-d(2)
    • 2-Crotonyl-thiophen
    • AC1NTPNK
    • AC1Q5CO0
    • NSC518667
    • SureCN9049322
    • 2-BUTENE-2,3-D2
    • 2-Butene-2,3-D2 (gas)
    • 2-BUTENE-2,3-D2 (GAS) (CIS/TRANS MIXTURE)
    • DTXSID301317031
    • 182249-78-1
    • Inchi: 1S/C4H8/c1-3-4-2/h3-4H,1-2H3/i3D,4D
    • InChI Key: IAQRGUVFOMOMEM-NMQOAUCRSA-N
    • SMILES: C([2H])(C)=C([2H])C

Computed Properties

  • Exact Mass: 58.075
  • Monoisotopic Mass: 58.075
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 15.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.648
  • LogP: 1.58240
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